N-(3-chloro-4-methylphenyl)-N'-(2,4-difluorophenyl)urea

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-3-(2,4-difluorophenyl)urea
• InChI: InChI=1S/C14H11ClF2N2O/c1-8-2-4-10(7-11(8)15)18-14(20)19-13-5-3-9(16)6-12(13)17/h2-7H,1H3,(H2,18,19,20)
• InChI Key: GHFLWNADLKZKAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=C(C=C(C=C2)F)F)Cl
• Molecular Formula: C14H11ClF2N2O
• Molecular Weight: 296.70 g/mol

Description

N-(3-chloro-4-methylphenyl)-N'-(2,4-difluorophenyl)urea, also known as Diuron, is a herbicide that has been widely used in agriculture since the 1950s. It is a white crystalline solid that is soluble in water and has a long half-life in soil, making it a persistent pollutant in the environment. The synthesis of Diuron involves the reaction of 3-chloro-4-methylaniline with 2,4-difluoroaniline in the presence of phosgene.

Mechanism of Action

N-(3-chloro-4-methylphenyl)-N'-(2,4-difluorophenyl)urea works by inhibiting photosynthesis in plants. It does this by binding to the D1 protein in the photosystem II complex, which is responsible for the transfer of electrons during the light-dependent reactions of photosynthesis. This disrupts the electron transport chain and leads to the production of reactive oxygen species, which ultimately results in cell death.
Biochemical and Physiological Effects:
In addition to its herbicidal properties, this compound has been shown to have a range of biochemical and physiological effects on non-target organisms. Studies have shown that it can interfere with the normal functioning of the endocrine system, leading to changes in hormone levels and reproductive processes. It can also affect the immune system, leading to increased susceptibility to disease.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methylphenyl)-N'-(2,4-difluorophenyl)urea is a widely used herbicide that has been extensively studied for its effects on the environment and non-target organisms. Its persistence in soil and water makes it a useful tool for long-term studies of ecosystem dynamics. However, its potential toxicity to non-target organisms means that caution must be exercised when using it in laboratory experiments.

Future Directions

There are a number of areas in which further research on N-(3-chloro-4-methylphenyl)-N'-(2,4-difluorophenyl)urea is needed. One area of particular concern is its impact on aquatic ecosystems. Studies have shown that it can accumulate in fish and amphibians, but more research is needed to understand the long-term effects of this accumulation on these organisms and their ecosystems. Another area of interest is the potential for this compound to act as an endocrine disruptor in humans and other mammals. Further research is needed to understand the mechanisms by which it affects the endocrine system and the potential health effects of this disruption. Finally, there is a need for research into alternative herbicides that are less persistent in the environment and have fewer negative impacts on non-target organisms.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-N'-(2,4-difluorophenyl)urea has been extensively studied for its herbicidal properties and its impact on the environment. It has been found to be effective against a wide range of weeds, including grasses and broadleaf plants. However, its persistence in soil and water has raised concerns about its potential impact on non-target organisms. Studies have shown that this compound can accumulate in aquatic organisms, such as fish and amphibians, and can have toxic effects on their reproductive and developmental processes.